Cas no 1531331-69-7 (4-(3-bromophenyl)-2,2-dimethylbutan-1-amine)

• Product Name: 4-(3-bromophenyl)-2,2-dimethylbutan-1-amine
• CAS No: 1531331-69-7
• Molecular Formula: C₁₂H₁₈BrN
• Molecular Weight: 256.182022571564
• CID: 5948786
• PubChem ID: 83549630

4-(3-bromophenyl)-2,2-dimethylbutan-1-amine Properties

Names and Identifiers

• 4-(3-bromophenyl)-2,2-dimethylbutan-1-amine
• EN300-1921072
• 1531331-69-7

• InChIKey： DBVOQYXSGNQSMU-UHFFFAOYSA-N
• Inchi： 1S/C12H18BrN/c1-12(2,9-14)7-6-10-4-3-5-11(13)8-10/h3-5,8H,6-7,9,14H2,1-2H3
• SMILES： BrC1=CC=CC(=C1)CCC(C)(C)CN

Computed Properties

• Exact Mass: 255.06226g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 255.06226g/mol
• Heavy Atom Count: 14
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines